Cas no 155527-35-8 ((3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione)

• Product Name: (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione
• CAS No: 155527-35-8
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD01315432
• CID: 5190784
• Update Time: 2026-03-05

(3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione
• 3-[(4-fluorophenyl)methylene]tetrahydro-2,5-pyrazinedione
• MLS001166286
• HMS2856B03
• SMR000549873

• MDL： MFCD01315432
• Inchi： 1S/C11H9FN2O2/c12-8-3-1-7(2-4-8)5-9-11(16)13-6-10(15)14-9/h1-5H,6H2,(H,13,16)(H,14,15)/b9-5+
• InChI Key： CYMOMJQGXHFCFC-WEVVVXLNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1\C(NCC(N\1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 333
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione

Compound CAS No. 155527-35-8: (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione

The compound with CAS No. 155527-35-8, commonly referred to as (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperazine derivatives, which are widely studied due to their unique chemical properties and structural versatility. The presence of the fluoro group in the molecule introduces additional electronic effects, making it a subject of interest in both academic and applied research.

Piperazine derivatives have been extensively explored in the field of medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with biological systems. The (4-fluorophenyl)methylidene group in this compound adds a layer of complexity to its structure, enhancing its potential for interactions with biological targets. Recent studies have highlighted the role of such compounds in drug design, particularly in the development of inhibitors for various enzymes and receptors.

One of the most notable aspects of (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione is its stereochemistry, which plays a crucial role in determining its biological activity. The (E) configuration at the double bond ensures a specific spatial arrangement of substituents, which can significantly influence molecular recognition processes. This aspect has been thoroughly investigated in recent research, where computational methods have been employed to predict and validate the compound's binding affinities with target proteins.

The synthesis of this compound involves a series of well-established organic reactions, including Friedländer annulation and subsequent functionalization steps. Researchers have optimized these methods to achieve high yields and purity levels, making it feasible for large-scale production if required. The fluoro group in the molecule not only contributes to its electronic properties but also enhances its stability under certain reaction conditions.

In terms of applications, (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione has shown promise in several areas. For instance, it has been evaluated as a potential antimicrobial agent, where its ability to disrupt bacterial cell membranes has been demonstrated in vitro studies. Additionally, this compound has been explored as a candidate for anticancer therapy, particularly in targeting specific signaling pathways that are critical for tumor growth and metastasis.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. These studies have provided valuable insights into its mechanism of action and have guided further modifications to improve its efficacy and selectivity. For example, molecular dynamics simulations have revealed key residues on target proteins that are essential for binding, paving the way for rational drug design.

The thermal stability and solubility profile of (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione are other critical factors that influence its practical applications. Experimental data indicate that the compound exhibits good stability under physiological conditions, making it suitable for formulation into various drug delivery systems. Its solubility characteristics have also been optimized through structural modifications, enhancing its bioavailability when administered orally or through other routes.

In conclusion, (3E)-3-[(4-fluorophenyl)methylidene]piperazine-2,5-dione represents a valuable addition to the arsenal of compounds available for addressing complex scientific challenges. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a promising candidate for future innovations across multiple disciplines.